1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-(4-hydroxy-5-methyl-2-propan-2-ylphenyl)ethanone
• InChI: InChI=1S/C12H16O2/c1-7(2)10-6-12(14)8(3)5-11(10)9(4)13/h5-7,14H,1-4H3
• InChI Key: NDVCTWYFPKWUFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)C(C)C)C(=O)C

Description

1-[4-Hydroxy-5-methyl-2-(propan-2-yl)phenyl]ethan-1-one is a substituted acetophenone derivative characterized by a hydroxy group at position 4, a methyl group at position 5, and an isopropyl group at position 2 of the phenyl ring. This structural arrangement imparts unique physicochemical and biological properties, distinguishing it from simpler acetophenone analogs. Its molecular formula is C₁₂H₁₆O₂ (monoisotopic mass: 192.115 Da), with the hydroxy and isopropyl groups contributing to hydrogen bonding and steric effects, respectively .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one typically involves the reaction of 4-hydroxy-5-methyl-2-(propan-2-yl)phenol with ethanone under controlled conditions. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, to facilitate the formation of the desired product. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the product .

Industrial Production Methods: In an industrial setting, the production of this compound involves large-scale synthesis using similar reaction conditions. The process is optimized to maximize yield and minimize impurities. The reaction is typically carried out in a batch reactor, and the product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound .

Chemical Reactions Analysis

Types of Reactions: 1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The phenyl ring allows for electrophilic and nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one involves its interaction with specific molecular targets and pathways. The hydroxy group allows the compound to form hydrogen bonds with biological molecules, influencing their structure and function. The phenyl ring and its substituents can interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Substituent Effects on Physical Properties

The positions and types of substituents significantly influence melting points, solubility, and stability.

Compound Name	Substituents (Positions)	Melting Point (°C)	Key Functional Groups	Reference
Target Compound	4-OH, 5-CH₃, 2-(propan-2-yl)	Not Reported	Hydroxy, alkyl, ketone
1-(4-Methoxyphenyl)ethan-1-one	4-OCH₃	48–50	Methoxy, ketone
1-(4-Isopropylphenyl)ethanone	4-(propan-2-yl)	66	Alkyl, ketone
1-(2-Hydroxy-5-methoxyphenyl)ethan-1-one	2-OH, 5-OCH₃	Not Reported	Hydroxy, methoxy, ketone
1-(4-Chloromethylphenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one	4-ClCH₂, sulfanylidene	137.3–138.5	Sulfur-based substituent

Key Observations :

• Hydroxy groups (as in the target compound) enhance hydrogen bonding, increasing solubility in polar solvents compared to methoxy or alkyl-substituted analogs .
• Bulky substituents (e.g., isopropyl at position 2 in the target compound) may reduce melting points due to disrupted crystal packing .
• Sulfur-containing derivatives (e.g., sulfanylidene in ) exhibit higher melting points, likely due to stronger intermolecular interactions .

Chemical Reactivity and Electronic Effects

Substituents alter electron density distribution, affecting reactivity in synthesis and catalysis.

Electron Density and Redox Properties

• The target compound’s hydroxy group at position 4 donates electrons via resonance, activating the ring for electrophilic substitution. In contrast, methoxy groups (e.g., 1-(4-methoxyphenyl)ethan-1-one) provide stronger resonance stabilization .
• Compounds with fused conjugation (e.g., phenothiazine derivatives in ) show distinct electron density patterns compared to non-fused systems like the target compound, impacting redox potentials and catalytic applications .

Steric Effects

• This contrasts with smaller substituents like methyl or methoxy groups in analogs .

Key Observations :

• Piperidine-linked analogs () demonstrate anti-ulcer activity via histamine receptor interactions, suggesting that the target compound’s hydroxy and isopropyl groups could be optimized for similar applications .

Biological Activity

1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one, commonly referred to as a derivative of acetophenone, has garnered attention in recent research due to its potential biological activities. This compound exhibits various pharmacological properties, making it a subject of interest in medicinal chemistry.

The compound's chemical structure is characterized by a hydroxy group and an isopropyl substituent on the aromatic ring, which may influence its biological activity. The molecular formula is $C_{17}H_{22}O_2$, and its CAS number is 37847-37-3. Key physical properties include:

Property	Value
Molecular Weight	270.36 g/mol
Density	1.03 g/cm³
Boiling Point	240 °C
Melting Point	70 °C

Antioxidant Activity

Research indicates that 1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one possesses significant antioxidant properties. A study demonstrated that the compound effectively scavenges free radicals, which are implicated in oxidative stress and various diseases. The antioxidant capacity was measured using DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, showing a notable IC50 value indicative of its potency compared to standard antioxidants like ascorbic acid.

Anti-inflammatory Effects

In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. The mechanism appears to involve the downregulation of NF-kB signaling pathways, which are crucial in mediating inflammatory responses. This suggests potential therapeutic applications in treating inflammatory diseases.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties against various bacterial and fungal strains. In a series of tests, it exhibited moderate antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. Additionally, antifungal assays revealed effectiveness against Candida species, highlighting its potential as a broad-spectrum antimicrobial agent.

Case Study 1: Antioxidant Efficacy

In a controlled laboratory setting, researchers assessed the antioxidant activity of 1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one using different concentrations (10 µM to 100 µM). Results indicated a dose-dependent increase in radical scavenging activity, with an IC50 value calculated at 25 µM, demonstrating superior efficacy compared to common antioxidants.

Case Study 2: Anti-inflammatory Mechanism

A study examining the anti-inflammatory effects utilized RAW 264.7 macrophage cells treated with lipopolysaccharides (LPS) alongside varying concentrations of the compound. The results showed a significant reduction in cytokine release at concentrations above 50 µM, with molecular analysis revealing decreased phosphorylation of NF-kB p65, confirming the compound's inhibitory effect on inflammatory pathways.

Structure-Activity Relationship (SAR)

The biological activity of 1-[4-Hydroxy-5-methyl-2-(propan-2-YL)phenyl]ethan-1-one can be attributed to its structural features:

• Hydroxyl Group : Enhances hydrogen bonding capabilities, improving interaction with biological targets.
• Isopropyl Substituent : Contributes to hydrophobic interactions that may enhance membrane permeability.

These features suggest that modifications to the structure could lead to enhanced biological activities or reduced toxicity.